6-Chlorophenanthridine
Overview
Description
6-Chlorophenanthridine is a chemical compound with the molecular formula C13H8ClN . It has a molecular weight of 213.67 . It is typically stored in a dark place under an inert atmosphere at room temperature .
Synthesis Analysis
A new easily scalable synthesis of indolo[1,2-f]phenanthridine from commercially available 6-chlorophenanthridine was developed . The synthesis method comprises two steps . The yields of indolo[1,2-f]phenanthridine synthesized from 6-chlorophenanthridine in three steps were 20% and 26% if the cyclization was carried out solvent-free and in THF in the presence of lithium 2,2,6,6-tetramethylpiperidide .Molecular Structure Analysis
The InChI code for 6-Chlorophenanthridine is 1S/C13H8ClN/c14-13-11-7-2-1-5-9 (11)10-6-3-4-8-12 (10)15-13/h1-8H . The key for this InChI code is XHZTZKAXCPJABO-UHFFFAOYSA-N .Chemical Reactions Analysis
The oxidation of anilides was determined to occur through two consecutive electron-transfer processes separated by a chemical deprotonation .Physical And Chemical Properties Analysis
6-Chlorophenanthridine has a melting point of 117-118 °C and a predicted boiling point of 377.7±15.0 °C . Its predicted density is 1.312±0.06 g/cm3 . The compound is a solid at room temperature .Scientific Research Applications
Synthesis of Indolo[1,2-f]phenanthridine
6-Chlorophenanthridine is used in the synthesis of indolo[1,2-f]phenanthridine, an important compound for materials chemistry . The synthesis process is transition metal catalyst-free and solvent-free, making it more ecologically friendly and cost-efficient .
Synthesis of Cationic Azahelicenes
6-Chlorophenanthridine is used in the Suzuki–Miyaura cross-coupling with corresponding boronic acids to synthesize more structurally complex phenanthridines . This process is crucial in the creation of cationic azahelicenes, which have potential applications in many fields of chemistry and related sciences .
Fluorescence Emission
Most of the quinolizinium salts prepared from 6-Chlorophenanthridine exhibited fluorescence emission maxima in the region of 525–623 nm with absolute quantum yields up to 25% . This property makes 6-Chlorophenanthridine a valuable compound in the field of fluorescence studies.
Catalyst in Organic Reactions
6-Chlorophenanthridine can act as a catalyst in organic reactions. For instance, it is used in Rh-catalyzed C–C bond cleavage/annulation of biphenylene with various aromatic nitriles .
Material Chemistry
6-Chlorophenanthridine is commercially available and is important for materials chemistry . It is used in the synthesis of compounds that have potential applications in material science.
Pharmaceutical Research
6-Chlorophenanthridine is used in pharmaceutical research for the synthesis of various drugs. Its unique properties make it a valuable compound in the development of new therapeutic agents .
Safety and Hazards
Mechanism of Action
Target of Action
This compound is primarily used in laboratory settings for scientific research and development
Mode of Action
It’s known that the compound interacts with its targets to induce changes, but the specifics of these interactions are yet to be fully understood .
Biochemical Pathways
It has been used in the synthesis of indolo[1,2-f]phenanthridine, an important compound in materials chemistry
Result of Action
As a laboratory chemical, it’s primarily used in the synthesis of other compounds . The specific effects of this compound on cellular and molecular functions require further investigation.
properties
IUPAC Name |
6-chlorophenanthridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8ClN/c14-13-11-7-2-1-5-9(11)10-6-3-4-8-12(10)15-13/h1-8H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XHZTZKAXCPJABO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C3=CC=CC=C3N=C2Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8ClN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90296819 |
Source
|
| Record name | 6-chlorophenanthridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90296819 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
213.66 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
15679-03-5 |
Source
|
| Record name | 6-Chlorophenanthridine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=15679-03-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | NSC 111845 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0015679035 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 15679-03-5 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=134379 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 15679-03-5 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=111845 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 6-chlorophenanthridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90296819 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Phenanthridine, 6-chloro | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 6-chlorophenanthridine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are some established synthetic routes for producing 6-chlorophenanthridine?
A: A recent study demonstrated the synthesis of 6-chlorophenanthridine using (dichloroiodo)benzene as a chlorinating agent in a metal-free reaction. This method provides a selective gem-dichlorination of isonitriles, leading to the formation of N-arylcarbonimidic dichlorides, which can then be utilized to synthesize 6-chlorophenanthridine.
Q2: Can 6-chlorophenanthridine be used as a building block for synthesizing more complex heterocyclic compounds?
A: Yes, 6-chlorophenanthridine serves as a valuable precursor in organic synthesis. For instance, it can be employed in a solvent-free and transition metal catalyst-free reaction to synthesize indolo[1,2-f]phenanthridine.
Q3: Are there any reported reactions where 6-chlorophenanthridine is a starting material for generating fused ring systems?
A: Indeed, reacting 6-chlorophenanthridine with specific amines under appropriate conditions can lead to the formation of fused heterocycles. One example is its reaction with various ω-hydroxyalkylamines, followed by treatment with nitrosylsulfuric acid, which ultimately yields either 2,3-dihydroimidazo[1,2-f]phenanthridines or 1,2,3,4-tetrahydropyrimido[1,2-f]phenanthridines, depending on the specific amine used.
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